Cas no 162376-82-1 (1,4-Cyclohexadiene-1-carboxaldehyde, 2,6,6-trimethyl- (9CI))

1,4-Cyclohexadiene-1-carboxaldehyde, 2,6,6-trimethyl- (9CI) structure
162376-82-1 structure
Product Name:1,4-Cyclohexadiene-1-carboxaldehyde, 2,6,6-trimethyl- (9CI)
CAS No:162376-82-1
MF:C10H14O
MW:150.217563152313
CID:109968
PubChem ID:11819211
Update Time:2025-04-18

1,4-Cyclohexadiene-1-carboxaldehyde, 2,6,6-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexadiene-1-carboxaldehyde, 2,6,6-trimethyl- (9CI)
    • 1,4-Cyclohexadiene-1-carboxaldehyde,2,6,6-trimethyl-
    • 2,6,6-Trimethyl-1,4-cyclohexadiene-1-carboxaldehyde
    • 2,6,6-trimethylcyclohexa-1,4-diene-1-carbaldehyde
    • 2,6,6-Trimethylcyclohexa-1,4-diene-1-carboxaldehyde
    • L6U DUTJ A1 BVH C1 C1
    • 162376-82-1
    • SCHEMBL9065605
    • DTXSID501222872
    • 1,4-Cyclohexadiene-1-carboxaldehyde, 2,6,6-trimethyl-
    • 2,6,6-Trimethylcyclohexa-1,4-dienecarbaldehyde
    • CHEBI:195899
    • Inchi: 1S/C10H14O/c1-8-5-4-6-10(2,3)9(8)7-11/h4,6-7H,5H2,1-3H3
    • InChI Key: AXVHXJQWKAFHQW-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C)CC=CC1(C)C

Computed Properties

  • Exact Mass: 150.10452
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.975
  • Boiling Point: 215.2°Cat760mmHg
  • Flash Point: 79.2°C
  • Refractive Index: 1.529
  • PSA: 17.07
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